Cas no 2138538-82-4 (1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane)

• Product Name: 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane
• CAS No: 2138538-82-4
• MF: C₁₁H₁₉IO
• MW: 294.172435998917
• CID: 6594896
• PubChem ID: 165792325
• Update Time: 2025-05-30

1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane
• EN300-1134925
• 2138538-82-4

• Inchi： 1S/C11H19IO/c12-9-11(7-3-4-8-11)13-10-5-1-2-6-10/h10H,1-9H2
• InChI Key： LOIGCAIKPXIOBL-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC1CCCC1

Computed Properties

• Exact Mass: 294.04806g/mol
• Monoisotopic Mass: 294.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane

1-(Cyclopentyloxy)-1-(iodomethyl)cyclopentane: A Comprehensive Overview

1-(Cyclopentyloxy)-1-(iodomethyl)cyclopentane (CAS No: 2138538-82-4) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as cyclopentane derivative with cyclopentyloxy and iodoalkyl substituents, is characterized by its cyclopentane ring system, which serves as the central framework for its functional groups. The presence of the cyclopentyloxy group and the iodomethyl group introduces unique chemical properties, making it a valuable molecule in research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane, leveraging modern techniques such as Suzuki-Miyaura coupling and other cross-coupling reactions. These methods have significantly improved the efficiency and scalability of producing this compound, which is critical for its application in diverse fields such as drug discovery, materials science, and polymer chemistry.

The structural integrity of 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane is further enhanced by its stereochemistry, which plays a pivotal role in determining its reactivity and stability. Researchers have explored the stereochemical outcomes of this compound in various reaction conditions, shedding light on its potential as a chiral building block in asymmetric synthesis.

In terms of applications, 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane has shown promise in the development of advanced materials. Its ability to undergo polymerization under controlled conditions makes it a candidate for creating high-performance polymers with tailored mechanical and thermal properties. Additionally, its iodomethyl group facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups for specialized applications.

Recent studies have also highlighted the potential of 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane in drug delivery systems. The compound's unique structure allows for the design of drug carriers with enhanced biocompatibility and controlled release capabilities. Its cyclopentane ring provides structural rigidity, while the iodomethyl group serves as a reactive handle for attaching bioactive molecules or targeting ligands.

The synthesis and characterization of 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane have been extensively documented in peer-reviewed journals, showcasing its versatility as a building block in organic synthesis. Its ability to participate in a wide range of chemical transformations underscores its importance in both academic research and industrial applications.

In conclusion, 1-(cyclopentyloxy)-1-(iodomethyl)cyclopentane (CAS No: 2138538-82-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing innovative solutions in chemistry and materials science.